5-[(3-Methylphenoxy)methyl]-1,2-oxazole-3-carboxylic acid

• IUPAC Name: 5-[(3-methylphenoxy)methyl]-1,2-oxazole-3-carboxylic acid
• InChI: InChI=1S/C12H11NO4/c1-8-3-2-4-9(5-8)16-7-10-6-11(12(14)15)13-17-10/h2-6H,7H2,1H3,(H,14,15)
• InChI Key: YUAVIHGJSYNVHJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC2=CC(=NO2)C(=O)O
• Molecular Formula: C12H11NO4
• Molecular Weight: 233.22 g/mol

Description

5-[(3-Methylphenoxy)methyl]-1,2-oxazole-3-carboxylic acid, also known as Moclobemide, is a reversible inhibitor of monoamine oxidase A (MAO-A) and is used as an antidepressant. Moclobemide belongs to the class of drugs known as monoamine oxidase inhibitors (MAOIs). It is a relatively new drug, having been first introduced in the 1980s.

Mechanism of Action

5-[(3-Methylphenoxy)methyl]-1,2-oxazole-3-carboxylic acid works by inhibiting the activity of MAO-A, an enzyme that breaks down serotonin, dopamine, and norepinephrine in the brain. By inhibiting the activity of MAO-A, 5-[(3-Methylphenoxy)methyl]-1,2-oxazole-3-carboxylic acid increases the levels of these neurotransmitters in the brain, which helps to alleviate symptoms of depression.
Biochemical and Physiological Effects:
5-[(3-Methylphenoxy)methyl]-1,2-oxazole-3-carboxylic acid has been shown to increase the levels of serotonin, dopamine, and norepinephrine in the brain. It has also been shown to increase the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the body's stress response. 5-[(3-Methylphenoxy)methyl]-1,2-oxazole-3-carboxylic acid has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using 5-[(3-Methylphenoxy)methyl]-1,2-oxazole-3-carboxylic acid in lab experiments is its specificity for MAO-A inhibition. This makes it a useful tool for studying the role of MAO-A in various physiological and biochemical processes. However, one limitation of using 5-[(3-Methylphenoxy)methyl]-1,2-oxazole-3-carboxylic acid is its relatively short half-life, which may make it difficult to maintain consistent levels of drug exposure over time.

Future Directions

There are several potential future directions for research on 5-[(3-Methylphenoxy)methyl]-1,2-oxazole-3-carboxylic acid. One area of interest is its potential use in the treatment of substance abuse disorders, particularly for cocaine and alcohol dependence. Another area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, further research is needed to better understand the mechanisms underlying the antidepressant effects of 5-[(3-Methylphenoxy)methyl]-1,2-oxazole-3-carboxylic acid, as well as its potential long-term effects on brain function and health.

Synthesis Methods

5-[(3-Methylphenoxy)methyl]-1,2-oxazole-3-carboxylic acid can be synthesized by reacting 3-methylphenol with 2-bromoacetic acid, followed by reaction with sodium hydroxide and 2-amino-5-methylthiazole. The final step involves the reaction of the resulting compound with oxalyl chloride to yield 5-[(3-Methylphenoxy)methyl]-1,2-oxazole-3-carboxylic acid.

Scientific Research Applications

5-[(3-Methylphenoxy)methyl]-1,2-oxazole-3-carboxylic acid has been extensively studied for its antidepressant effects. It has been found to be effective in the treatment of major depressive disorder, dysthymia, and social anxiety disorder. It has also been studied for its potential use in the treatment of Parkinson's disease, post-traumatic stress disorder, and substance abuse disorders.